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Compound of Interest

Compound Name: Gefitinib-d6

Cat. No.: B593861 Get Quote

Signalweg von Gefitinib
Gefitinib hemmt selektiv die Tyrosinkinasedomäne des EGFR, was die Autophosphorylierung

des Rezeptors und die Aktivierung nachgeschalteter Signalwege blockiert.[3] Dies führt zu

einer verminderten Zellproliferation und zur Induktion der Apoptose in Krebszellen, die für ihr

Wachstum und Überleben von der EGFR-Signalgebung abhängig sind.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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